Cas no 866341-41-5 (3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline)
3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline
- F1602-0260
- 3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
- 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorobenzyl)-5H-pyrazolo[4,3-c]quinoline
- AKOS001814712
- 3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline
- 866341-41-5
-
- Inchi: 1S/C25H19F2N3O/c1-2-31-19-10-7-16(8-11-19)24-21-15-30(14-17-5-3-4-6-22(17)27)23-12-9-18(26)13-20(23)25(21)29-28-24/h3-13,15H,2,14H2,1H3
- InChI Key: ULOYKOAHININBP-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C1C(C(C3C=CC(=CC=3)OCC)=NN=1)=CN2CC1C=CC=CC=1F
Computed Properties
- Exact Mass: 415.14961856g/mol
- Monoisotopic Mass: 415.14961856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 39.9Ų
3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1602-0260-2μmol |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-5μmol |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-10μmol |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-20μmol |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-1mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-2mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-3mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-4mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-5mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1602-0260-10mg |
3-(4-ethoxyphenyl)-8-fluoro-5-[(2-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline |
866341-41-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline
Comprehensive Overview of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866341-41-5)
3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866341-41-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrazoloquinoline derivative exhibits unique structural features, including a fluorophenyl group and an ethoxyphenyl moiety, which contribute to its potential applications in drug discovery and organic electronics. Researchers are particularly interested in its fluorescence properties and biological activity, making it a compound of interest in current scientific investigations.
The molecular structure of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline combines multiple aromatic systems with strategically placed fluorine atoms, which are known to influence both the compound's physical properties and its potential interactions with biological targets. This structural complexity makes it an excellent subject for structure-activity relationship (SAR) studies, particularly in the development of novel therapeutic agents. The presence of the pyrazolo[4,3-c]quinoline core suggests potential applications in medicinal chemistry, where similar scaffolds have shown activity against various disease targets.
Recent trends in pharmaceutical research have highlighted the importance of fluorinated compounds like 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline. The incorporation of fluorine atoms can significantly alter a molecule's bioavailability, metabolic stability, and binding affinity to target proteins. This has led to increased interest in this compound from researchers working on CNS disorders, anti-inflammatory agents, and anticancer therapies, where fluorinated molecules often demonstrate enhanced efficacy.
From a synthetic chemistry perspective, 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline represents an interesting challenge due to its multiple aromatic systems and functional groups. The development of efficient synthetic routes to this compound is an active area of research, with particular focus on green chemistry approaches and catalytic methods that can improve yield and reduce environmental impact. These synthetic efforts align with current industry priorities for sustainable pharmaceutical production.
The potential optical properties of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline have also attracted attention in materials science. Compounds containing the pyrazoloquinoline scaffold often exhibit interesting photophysical characteristics, making them candidates for applications in organic light-emitting diodes (OLEDs), fluorescent sensors, and other optoelectronic devices. This dual potential in both pharmaceutical and materials applications makes CAS No. 866341-41-5 a particularly versatile compound in chemical research.
Quality control and analytical characterization of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline require sophisticated techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These analytical methods are crucial for ensuring compound purity and confirming structural identity, especially when the material is intended for biological testing or device fabrication. The development of robust analytical methods for this compound is an important aspect of current research efforts.
In the context of drug discovery, the pharmacokinetic profile of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline is of particular interest. Researchers are investigating its metabolic stability, membrane permeability, and potential for CNS penetration, as these factors critically influence a compound's viability as a drug candidate. These studies often employ advanced techniques like in vitro ADME assays and computational modeling to predict the compound's behavior in biological systems.
The commercial availability of 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866341-41-5) has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to gram quantities for more extensive studies. Proper storage conditions, typically under inert atmosphere at low temperatures, are essential for maintaining the compound's stability over time.
Future research directions for 3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline may include exploration of its potential as a protein kinase inhibitor, investigation of its fluorescence quantum yield for sensor applications, or modification of its structure to optimize specific properties. The compound's versatility ensures it will remain an important subject of study across multiple disciplines of chemistry and materials science for years to come.
866341-41-5 (3-(4-ethoxyphenyl)-8-fluoro-5-(2-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)